3-bromo-N-(2-ethyl-6-methylphenyl)-4-methoxybenzamide

• IUPAC Name: 3-bromo-N-(2-ethyl-6-methylphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C17H18BrNO2/c1-4-12-7-5-6-11(2)16(12)19-17(20)13-8-9-15(21-3)14(18)10-13/h5-10H,4H2,1-3H3,(H,19,20)
• InChI Key: UWTJFZFYNWRYEZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C2=CC(=C(C=C2)OC)Br)C
• Molecular Formula: C17H18BrNO2
• Molecular Weight: 348.2 g/mol

Description

3-bromo-N-(2-ethyl-6-methylphenyl)-4-methoxybenzamide is a chemical compound that belongs to the class of benzamides. It is a white crystalline powder that is commonly used in scientific research. The compound has a molecular formula of C17H19BrN2O2 and a molecular weight of 378.25 g/mol.

Mechanism of Action

The mechanism of action of 3-bromo-N-(2-ethyl-6-methylphenyl)-4-methoxybenzamide is not fully understood. However, it is believed that the compound acts as an antagonist of GPCRs. The compound binds to the receptor and prevents the activation of downstream signaling pathways. This, in turn, leads to the inhibition of various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse. The compound has been shown to inhibit the activity of various enzymes, including phosphodiesterase (PDE), which is involved in the regulation of cyclic nucleotide levels. The compound also inhibits the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. The compound's ability to inhibit these enzymes makes it a potential candidate for the treatment of cancer and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 3-bromo-N-(2-ethyl-6-methylphenyl)-4-methoxybenzamide in lab experiments are numerous. The compound is readily available and relatively easy to synthesize. The compound's ability to inhibit the activity of various enzymes makes it a valuable tool for the study of cancer and inflammation. However, the compound's mechanism of action is not fully understood, which limits its use in certain experiments.

Future Directions

The future directions for the study of 3-bromo-N-(2-ethyl-6-methylphenyl)-4-methoxybenzamide are diverse. The compound's potential as a treatment for cancer and inflammation makes it a valuable candidate for further research. The compound's ability to inhibit the activity of various enzymes also makes it a potential candidate for the treatment of other diseases. Further research is needed to fully understand the compound's mechanism of action and potential uses.

Synthesis Methods

The synthesis method of 3-bromo-N-(2-ethyl-6-methylphenyl)-4-methoxybenzamide is a multi-step process. The first step involves the reaction of 2-ethyl-6-methylphenol with thionyl chloride to form 2-ethyl-6-methylphenyl chloride. The second step involves the reaction of 2-ethyl-6-methylphenyl chloride with 3-bromo-4-methoxyaniline to form this compound. The yield of the final product is around 70%.

Scientific Research Applications

3-bromo-N-(2-ethyl-6-methylphenyl)-4-methoxybenzamide is widely used in scientific research. It is commonly used as a ligand for the study of G protein-coupled receptors (GPCRs). GPCRs are a family of membrane proteins that play a crucial role in various physiological processes, including vision, olfaction, and neurotransmission. The compound is also used in the study of cancer and inflammation. The compound's ability to inhibit the activity of certain enzymes makes it a potential candidate for the treatment of cancer and inflammation.